5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde

• CAS RN: 187401-16-7
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.3

Description

5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde (TMQC) is a heterocyclic organic compound that has been widely studied for its potential applications in the field of organic synthesis and its role as a biochemical intermediate. TMQC is a highly reactive compound, which is a derivative of quinoxaline, and has been found to have a wide variety of biological activities.

Scientific Research Applications

5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and drug discovery. In organic synthesis, 5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde can be used as a coupling agent to form carbon-carbon bonds. In medicinal chemistry, 5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde has been used to synthesize a variety of small molecules, including antibiotics and anti-cancer drugs. In drug discovery, 5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde has been used to synthesize novel compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde is not fully understood. It is believed that 5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde acts as a catalyst in the formation of carbon-carbon bonds, and it is believed that its reactivity is due to its ability to form a charge-transfer complex with the substrate. It is also believed that 5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde can form hydrogen bonds with the substrate, which can enhance its reactivity.
Biochemical and Physiological Effects
5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria, including Escherichia coli and Staphylococcus aureus. It has also been found to have anti-inflammatory and anti-oxidant properties. In addition, it has been found to have antiproliferative and cytotoxic effects on certain cancer cell lines.

Advantages and Limitations for Lab Experiments

5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde has several advantages for use in laboratory experiments. It is a highly reactive compound, which allows for rapid and efficient synthesis of a variety of compounds. It is also a relatively inexpensive compound, which makes it an attractive option for use in laboratory experiments. However, it is also a highly reactive compound, which can lead to unwanted side reactions and can be difficult to control.

Future Directions

There are several potential future directions for the use of 5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde. It has potential applications in the synthesis of new drugs and pharmaceuticals, as well as in the development of new materials. It could also be used as a catalyst in the synthesis of other organic compounds. In addition, it could be used to develop new biological agents, such as enzymes and antibodies, as well as to study the mechanism of action of existing drugs. Finally, it could be used to study the biochemical and physiological effects of 5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde on human cells.

Synthesis Methods

5,5,8,8-tetramethyl-5,6,7,8-tetrahydroquinoxaline-2-carbaldehyde can be synthesized via a variety of methods, including the Knoevenagel condensation, the Ullmann reaction, and the Vilsmeier reaction. The most common method is the Knoevenagel condensation, which involves reacting aldehydes with amines in the presence of a base, such as sodium hydroxide, to form a ketone. The Ullmann reaction involves reacting aryl halides with amines in the presence of a base, such as sodium hydroxide, to form an amide. The Vilsmeier reaction involves reacting an aldehyde with an aromatic halide in the presence of a base, such as sodium hydroxide, to form an aryl amide.